![molecular formula C3H2BrN3O2 B3056497 4-Bromo-1-nitro-1h-pyrazole CAS No. 7185-93-5](/img/structure/B3056497.png)
4-Bromo-1-nitro-1h-pyrazole
Overview
Description
4-Bromo-1-nitro-1H-pyrazole is a heterocyclic compound with a five-membered ring containing nitrogen atoms. It belongs to the pyrazole family and exhibits diverse properties due to its unique structure. The compound combines a pyrrole-type (proton donor) and a pyridine-type (proton acceptor) nitrogen atom in its annular structure. The substituent groups on the other three positions of the ring contribute to its varied synthetical, biological, and photophysical properties .
Synthesis Analysis
The synthesis of this compound involves bromination reactions. For instance, researchers have reported the synthesis of 4-bromo-5-(trifluoromethyl)-1-phenyl-1H-pyrazoles using interesting methodologies. One approach utilizes brominated electrophilic substrates, while the other involves bromination of the pyrazole ring using NBS as the brominating agent .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring with a bromine atom and a nitro group. Crystallographic data reveals its arrangement and bonding patterns . The 3D structure can be visualized using tools like Java or Javascript .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For example, it can undergo cyanation reactions, oxidative phosphorylation inhibition, and energy-dependent calcium uptake . Additionally, it can serve as a precursor for the synthesis of more complex pyrazole derivatives through post-functionalization strategies .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its melting point, solubility, stability, and reactivity. Experimental data can provide insights into its behavior under different conditions .
Scientific Research Applications
Synthesis and Characterization
- Synthesis Methods : 4-Bromo-1-nitro-1H-pyrazole is synthesized under mild reaction conditions and characterized using various techniques like NMR, IR, and elemental analyses (Zhang, Liu, Jin, & Sun, 2006).
- Suzuki-Miyaura Cross Coupling : A general procedure for synthesizing 4-aryl-1H-pyrazoles involves the Suzuki-Miyaura cross coupling reaction with 4-bromo-1H-1-tritylpyrazole and arylboronic acids (Ichikawa, Nishioka, Arimoto, & Usami, 2010).
- Acid-Catalyzed Cycloaddition for Synthesis : Acid-catalyzed cycloaddition of hydrazones with β-bromo-β-nitrostyrenes is a method for the regioselective synthesis of 4-nitro-tetrasubstituted pyrazoles (Deng, Liang, & Mani, 2014).
Chemical Properties and Behavior
- Tautomerism and Structure : The tautomerism and structure of 4-bromo-1H-pyrazoles, including this compound, have been studied using magnetic resonance spectroscopy and X-ray crystallography (Trofimenko et al., 2007).
Mechanism of Action
The specific mechanism of action for 4-bromo-1-nitro-1H-pyrazole depends on its context and application. As a synthetic intermediate, it contributes to the formation of various industrially and pharmaceutically crucial chemicals. Its biological activities and photophysical properties are also noteworthy .
Properties
IUPAC Name |
4-bromo-1-nitropyrazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2BrN3O2/c4-3-1-5-6(2-3)7(8)9/h1-2H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUGCHRRFRZOACN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40599120 | |
Record name | 4-Bromo-1-nitro-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40599120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7185-93-5 | |
Record name | 4-Bromo-1-nitro-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40599120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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